Cas no 1017264-58-2 (4-(Aminomethyl)-2-fluorophenylmethanamine)
4-(Aminomethyl)-2-fluorophenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- [4-(Aminomethyl)-2-fluorophenyl]methanamine
- 1,4-Benzenedimethanamine, 2-fluoro-
- 4-(Aminomethyl)-2-fluorophenylmethanamine
-
- MDL: MFCD16669391
- Inchi: 1S/C8H11FN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,4-5,10-11H2
- InChI Key: WTBVROLKSYLUAV-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(CN)C=C1F
Computed Properties
- Exact Mass: 154.090627g/mol
- Monoisotopic Mass: 154.090627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 154.18g/mol
- XLogP3: -0.3
- Topological Polar Surface Area: 52Ų
4-(Aminomethyl)-2-fluorophenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B404283-5mg |
[4-(Aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B404283-10mg |
[4-(Aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B404283-50mg |
[4-(Aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-194750-1.0g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-194750-0.05g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 0.05g |
$229.0 | 2023-09-17 | |
| Enamine | EN300-194750-0.1g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 0.1g |
$342.0 | 2023-09-17 | |
| Enamine | EN300-194750-0.25g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 0.25g |
$487.0 | 2023-09-17 | |
| Enamine | EN300-194750-0.5g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 0.5g |
$768.0 | 2023-09-17 | |
| Enamine | EN300-194750-1g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 1g |
$986.0 | 2023-09-17 | |
| Enamine | EN300-194750-2.5g |
[4-(aminomethyl)-2-fluorophenyl]methanamine |
1017264-58-2 | 95% | 2.5g |
$1931.0 | 2023-09-17 |
4-(Aminomethyl)-2-fluorophenylmethanamine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(Aminomethyl)-2-fluorophenylmethanamine
Introduction to 4-(Aminomethyl)-2-fluorophenylmethanamine (CAS No. 1017264-58-2)
4-(Aminomethyl)-2-fluorophenylmethanamine, also known by its CAS number 1017264-58-2, is a versatile organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorine atom and an aminomethyl group, making it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical formula of 4-(Aminomethyl)-2-fluorophenylmethanamine is C9H11FN2. Its molecular weight is approximately 166.19 g/mol. The presence of the fluorine atom in the molecule can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability, which are crucial factors in drug design and development.
In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. The introduction of fluorine atoms can alter the electronic properties of a molecule, leading to improved binding affinity to target proteins and reduced off-target effects. This makes 4-(Aminomethyl)-2-fluorophenylmethanamine a valuable starting point for the synthesis of more complex molecules with enhanced pharmacological profiles.
The aminomethyl group in 4-(Aminomethyl)-2-fluorophenylmethanamine provides additional functional versatility. Amines are common functional groups in bioactive molecules and can participate in various chemical reactions, such as amide formation, reductive amination, and alkylation. These reactions are essential for the synthesis of peptides, proteins, and other biologically active compounds. Therefore, 4-(Aminomethyl)-2-fluorophenylmethanamine can serve as a building block for the development of new drugs targeting specific biological pathways.
In the context of pharmaceutical research, 4-(Aminomethyl)-2-fluorophenylmethanamine has been explored for its potential applications in central nervous system (CNS) disorders. Fluorinated compounds have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases due to their ability to cross the blood-brain barrier and modulate neurotransmitter systems. Recent studies have demonstrated that derivatives of 4-(Aminomethyl)-2-fluorophenylmethanamine exhibit selective serotonin reuptake inhibition (SSRI) activity, making them potential candidates for antidepressant therapy.
Beyond CNS applications, 4-(Aminomethyl)-2-fluorophenylmethanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Fluorinated compounds can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. Preliminary research suggests that derivatives of 4-(Aminomethyl)-2-fluorophenylmethanamine may have potent anti-inflammatory effects, warranting further investigation.
The synthetic accessibility of 4-(Aminomethyl)-2-fluorophenylmethanamine is another advantage that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-fluorobenzaldehyde with methylamine followed by reduction with a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. The ability to synthesize this compound on a large scale facilitates its use in high-throughput screening assays and preclinical studies.
In conclusion, 4-(Aminomethyl)-2-fluorophenylmethanamine (CAS No. 1017264-58-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combining a fluorine atom and an aminomethyl group, offers significant potential for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers alike.
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